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Compound of Interest

Compound Name: 1-Methyl-3-piperidinemethanol

Cat. No.: B042729 Get Quote

An In-depth Technical Guide to 1-Methyl-3-
piperidinemethanol
Introduction

1-Methyl-3-piperidinemethanol, also known by its IUPAC name (1-methylpiperidin-3-

yl)methanol, is a versatile heterocyclic compound. It serves as a crucial intermediate and

building block in various fields of chemical synthesis.[1] Its unique structure, featuring a

piperidine ring with a methyl group on the nitrogen atom and a hydroxymethyl substituent,

makes it a valuable precursor in the development of complex molecules.[1] This compound is

particularly significant in the pharmaceutical and agrochemical industries, where it is utilized in

the synthesis of active pharmaceutical ingredients (APIs), such as analgesics and anti-

inflammatory drugs, and in the formulation of pesticides and herbicides.[1] Its role extends to

neuroscience research, where it is used in studies concerning neurotransmitter systems.[1]

Chemical Structure and Identification
The molecular structure of 1-Methyl-3-piperidinemethanol consists of a saturated six-

membered heterocycle (piperidine) substituted at the nitrogen atom with a methyl group and at

position 3 with a hydroxymethyl group.

IUPAC Name: (1-methylpiperidin-3-yl)methanol[2][3]

CAS Number: 7583-53-1[1][2][3][4][5]
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SMILES: CN1CCCC(C1)CO[2]

InChI: InChI=1S/C7H15NO/c1-8-4-2-3-7(5-8)6-9/h7,9H,2-6H2,1H3[2][3]

Synonyms: 3-Hydroxymethyl-1-methylpiperidine, (1-Methyl-3-piperidyl)methanol[1][2][3]
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Caption: 2D Structure of 1-Methyl-3-piperidinemethanol

Physicochemical Properties
The properties of 1-Methyl-3-piperidinemethanol are summarized in the table below. These

characteristics are essential for its handling, storage, and application in chemical reactions.
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Property Value Reference

Molecular Formula C₇H₁₅NO [1][2][3]

Molecular Weight 129.20 g/mol [1][2][6]

Appearance
Colorless to yellow to orange

clear liquid
[1][5]

Boiling Point
114 °C at 20 mmHg140-145

°C (at atmospheric pressure)
[1][4][5][6]

Density 0.98 - 1.01 g/mL at 20 °C [1][5][6]

Refractive Index 1.4772 - 1.4800 (at 20 °C) [1][4][5]

Flash Point 94 °C [4][5]

Solubility Soluble in water [4]

pKa (Predicted) 14.93 ± 0.10 [5]

Storage Conditions

Store at 2-8 °C or at room

temperature, sealed in dry

conditions

[1][4][5]

Role in Chemical Synthesis
1-Methyl-3-piperidinemethanol is a valuable building block in organic synthesis due to its

bifunctional nature, containing both a nucleophilic tertiary amine and a primary alcohol. This

allows for a wide range of chemical transformations, making it an ideal starting point for

creating more complex molecular architectures for pharmaceuticals and other specialty

chemicals.[1]
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Caption: Role as an Intermediate in Synthesis

Experimental Protocols
While specific synthetic protocols for 1-Methyl-3-piperidinemethanol are proprietary or

sparsely published, a common method for synthesizing related N-methyl-piperidinemethanol

isomers involves the reduction of the corresponding ester. The following protocol for the

synthesis of the isomeric 1-Methyl-4-piperidinemethanol illustrates a representative and widely

used methodology.[7]

Representative Synthesis: Reduction of Ethyl N-methyl-4-piperidinecarboxylate[7]

This procedure details the reduction of a piperidine carboxylate ester to the corresponding

alcohol using lithium aluminum hydride (LiAlH₄), a powerful reducing agent.

Materials:

Ethyl N-methyl-4-piperidinecarboxylate

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether (Et₂O)

Water

Dichloromethane, Methanol, Triethylamine (for TLC analysis)

Procedure:
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Reaction Setup: A solution of ethyl N-methyl-4-piperidinecarboxylate (59.0 mmol) in

anhydrous diethyl ether (40 mL) is prepared. In a separate reaction vessel, a suspension of

lithium aluminum hydride (64.9 mmol) in anhydrous diethyl ether (200 mL) is cooled to 0 °C

under an inert atmosphere.[7]

Addition: The ester solution is added dropwise to the cooled LiAlH₄ suspension.[7]

Reaction: The reaction mixture is allowed to warm to room temperature and is stirred for 4

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

[7]

Quenching: After the reaction is complete, the mixture is carefully quenched by the slow,

dropwise addition of water (10 mL) at 0 °C to decompose excess LiAlH₄.[7]

Workup: The mixture is stirred for an additional 30 minutes, leading to the formation of a

white precipitate of aluminum salts. This solid is removed by filtration and washed thoroughly

with diethyl ether (250 mL).[7]

Purification: The combined filtrate and washes are concentrated under reduced pressure to

remove the solvent. The resulting oily residue is then purified by vacuum distillation (108 °C

at 14 mbar) to yield the final product, (1-methylpiperidin-4-yl)methanol, as a colorless oil.[7]

Characterization:

TLC Analysis: Rf = 0.53 (Eluent: dichloromethane/methanol = 5:1 with 5% triethylamine).[7]

NMR and Mass Spectrometry: The structure and purity of the final product are confirmed

using ¹H NMR, ¹³C NMR, and mass spectrometry.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.chemicalbook.com/synthesis/1-methyl-4-piperidinemethanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Ethyl N-methyl-4-

piperidinecarboxylate

LiAlH₄ in Et₂O
0°C to RT, 4h

1. Reduction

Quench with H₂O

2. Workup

Filtration
(Remove Al salts)

Concentration
(Rotary Evaporation)

Purification
(Vacuum Distillation)

3. Isolation

Final Product:
1-Methyl-4-

piperidinemethanol

Click to download full resolution via product page

Caption: General Workflow for Piperidinemethanol Synthesis
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Safety and Handling
1-Methyl-3-piperidinemethanol is classified as an irritant. GHS hazard statements indicate

that it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[2][5] Therefore, appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All work

should be conducted in a well-ventilated fume hood.

Conclusion
1-Methyl-3-piperidinemethanol is a foundational chemical for research and development,

particularly in the pharmaceutical sector. Its well-defined physicochemical properties and

versatile reactivity make it an indispensable tool for medicinal chemists and process

developers. A thorough understanding of its structure, properties, and safe handling protocols

is essential for its effective and responsible use in creating novel and beneficial chemical

entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042729#1-methyl-3-piperidinemethanol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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